2-Propanone, 1-chloro-1-(phenylthio)-
Description
. This compound is characterized by the presence of a chloro group and a phenylthio group attached to a propanone backbone. It is a versatile intermediate used in various chemical reactions and has applications in multiple fields.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Propanone, 1-chloro-1-(phenylthio)- can be achieved through several methods. One common approach involves the reaction of 1-chloro-2-propanone with thiophenol under basic conditions. The reaction typically proceeds as follows:
CH3COCH2Cl+C6H5SH→CH3COCH(Cl)(SC6H5
Properties
CAS No. |
69753-43-1 |
|---|---|
Molecular Formula |
C9H9ClOS |
Molecular Weight |
200.69 g/mol |
IUPAC Name |
1-chloro-1-phenylsulfanylpropan-2-one |
InChI |
InChI=1S/C9H9ClOS/c1-7(11)9(10)12-8-5-3-2-4-6-8/h2-6,9H,1H3 |
InChI Key |
WYUBNAFTDWNQKR-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(SC1=CC=CC=C1)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
